Cas no 23459-35-0 (1-cyclohexyl-1-phenylmethanamine)

1-cyclohexyl-1-phenylmethanamine structure
23459-35-0 structure
Product Name:1-cyclohexyl-1-phenylmethanamine
CAS No:23459-35-0
MF:C13H19N
MW:189.29666352272
CID:860492
PubChem ID:11064121
Update Time:2025-04-19

1-cyclohexyl-1-phenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • cyclohexyl(phenyl)methanamine
    • 1-Cyclohexyl-1-phenylmethanamine
    • benzenemethanamine, alpha-cyclohexyl-
    • 1-cyclohexyl-1-phenylmethanamine
    • Inchi: 1S/C13H19N/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-4,7-8,12-13H,2,5-6,9-10,14H2
    • InChI Key: JQCBKIHKSZUZKT-UHFFFAOYSA-N
    • SMILES: NC(C1C=CC=CC=1)C1CCCCC1

Computed Properties

  • Exact Mass: 189.15187
  • Monoisotopic Mass: 189.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.001
  • Boiling Point: 293.873°C at 760 mmHg
  • Flash Point: 122.919°C
  • Refractive Index: 1.551
  • PSA: 26.02

1-cyclohexyl-1-phenylmethanamine Pricemore >>

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